N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-methoxyethyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H19NO3/c1-12-5-3-6-13(9-12)10-16(18)17-11-15(19-2)14-7-4-8-20-14/h3-9,15H,10-11H2,1-2H3,(H,17,18)
• InChI Key: YEHIBSKDZLIVAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC(C2=CC=CO2)OC
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide, also known as FMA-MA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and material science.

Scientific Research Applications

Chemical Synthesis and Rearrangement

Research into N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide and similar compounds has led to the discovery of various chemical synthesis pathways and rearrangements. For instance, the Betti reaction of 2-naphthol, furfural, and acetamide facilitated by boric acid led to the unexpected secondary carbo-Piancatelli rearrangement, producing novel furan derivatives. This highlights the compound's utility in exploring new synthetic pathways and understanding reaction mechanisms (Gutnov, Abaev, & Demidov, 2019).

Antifungal Activity

A study on the synthesis of heterocyclic compounds closely related to N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide revealed significant antifungal effects against various fungi species. These findings suggest potential applications of such compounds in developing new antifungal agents (Kaplancıklı et al., 2013).

Antimicrobial and Anti-tuberculosis Activities

Derivatives of N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide have been synthesized and assessed for their in vitro anti-tuberculosis activity. The study suggests the potential use of these compounds in treating tuberculosis, with the structures of the derivatives confirmed by various spectroscopic techniques (Bai et al., 2011).

Antimicrobial Activities of Novel Derivatives

Novel derivatives of naphtho-furan, such as N-(5bromo-2-(5-phenyl-1,3,4-oxadiazol-2-yl)naphtha[2,1-b]furan-1- yl)acetamide, have been prepared and shown to exhibit good antibacterial and anti-functional activity. This research indicates the role of furan derivatives in developing new antimicrobial agents (Nagarsha et al., 2023).

Photochromic Applications

The study of 5-hydroxy substituted naphthofurans and naphthothiazoles, which share structural motifs with N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide, has led to the development of photochromic benzochromenes. These compounds change color upon UV irradiation, suggesting applications in material science for developing smart materials and sensors (Aiken et al., 2014).

Crystal Structure Analysis

The crystal structure of compounds closely related to N-(2-(furan-2-yl)-2-methoxyethyl)-2-(m-tolyl)acetamide has been determined, providing insights into molecular interactions and stability. Such studies are crucial for understanding the physical properties of these compounds and their potential applications in material science and drug design (Subhadramma et al., 2015).

Mechanism of Action

Target of Action

This compound belongs to the class of acetamides and has been studied extensively for its potential therapeutic applications.

Mode of Action

It’s known that the compound interacts with its targets, leading to changes in cellular processes.

Result of Action

It’s known that the compound has potential therapeutic applications.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-[2-(furan-2-yl)-2-methoxyethyl]-2-(3-methylphenyl)acetamide . These factors can include pH, temperature, and the presence of other molecules in the environment.